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Compound of Interest

Compound Name: Gal 9

Cat. No.: B1576564

For researchers, scientists, and drug development professionals navigating the landscape of
Galectin-9 quantification, selecting the optimal ELISA kit is a critical first step. This guide
provides an objective, data-driven comparison of five prominent commercial Galectin-9 ELISA
kits, offering insights into their performance characteristics and experimental protocols to inform
your selection process.

This comparison guide delves into the specifics of Galectin-9 ELISA kits from leading
manufacturers: Abcam, RayBiotech, Invitrogen (Thermo Fisher Scientific), R&D Systems (a
Bio-Techne brand), and Proteintech. The analysis is based on manufacturer-provided data and
available independent research to offer a comprehensive overview.

Performance Characteristics at a Glance

A summary of the key quantitative performance characteristics of each ELISA kit is presented
below, allowing for a rapid side-by-side comparison. It is important to note that performance
can vary based on sample type and experimental conditions.
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R&D
Abcam RayBiotech Invitrogen Proteintech
Feature Systems
(ab273161) (EI-1183) (EH206RB) (KE00175)
(DGAL90)
Sensitivity < 8 pg/mL[1] 36.86 pg/mL 36 pg/mL[2] 28 pg/mL[3] 3.9 pg/mL[4]
31.25 - 2000
15.6 - 500 36.86 - 9000 36.86 - 9000 156 - 10,000 pg/mL or 62.5
Assay Range
pg/mL[1] pg/mL pg/mL[2] pg/mL[3] - 4000
pa/mL[4]
Cell Culture
Supernates,
Serum, EDTA
Cell culture Cell Culture Serum, Serum,
Plasma,
Sample supernatant, Supernatants  Plasma, ) Plasma,
Heparin _
Types Plasma, , Plasma, Supernatant| Human milk,
Plasma,
Serum[1] Serum 2] ) ) Urine[4]
Saliva, Urine,
Human
Milk[3]
Assay Time 3h 45m[1] ~4h 4h 45m[2] 4.5 hours|[3] Not specified
] ] ] Solid Phase ]
Sandwich Sandwich Sandwich ) Sandwich
Assay Type Sandwich
ELISA[1] ELISA ELISA[2] ELISA[4]
ELISA[3]

Critical Consideration: Detection of Intact vs.
Degraded Galectin-9

A pivotal aspect of Galectin-9 quantification is the antibody's ability to distinguish between the

intact, functional protein and its degraded forms. An independent study comparing the R&D

Systems' ELISA kit with another commercially available kit (GalPharma) revealed a significant

discrepancy in measured plasma Galectin-9 concentrations. The study reported that the R&D

Systems' kit showed aberrantly enhanced reactivity to degraded Galectin-9, leading to a 50-fold

higher median concentration measurement compared to the GalPharma ELISA, which

selectively detected intact Galectin-9. This suggests that the presence of even small amounts

of degraded Galectin-9 in a sample could lead to an overestimation of the biologically active
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protein when using the R&D Systems kit. As Galectin-9 is known to be a fragile protein, this is a
critical consideration for researchers, especially when analyzing clinical samples where protein
degradation can occur.

Experimental Protocols: A General Overview

All the compared ELISA kits are based on the sandwich immunoassay principle. The following
provides a generalized experimental workflow. However, it is imperative to consult the specific
protocol provided with each kit for detailed instructions, as incubation times, reagent volumes,
and preparation steps may vary.
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Generalized Sandwich ELISA Workflow

Preparation

Grepare Reagents, Standards, and Samples)

~N

4 Assay oncedure

Add Standards and Samples to Pre-coated Plate

Incubate

Add Biotinylated Detection Antibody

Incubate

Add Streptavidin-HRP

Incubate

Add TMB Substrate

Incubate in Dark

Add Stop Solution

Data Analysis
\ 4

Read Absorbance at 450 nm

Calculate Results

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b1576564?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Caption: A generalized workflow for the sandwich ELISA technique used in the compared
Galectin-9 kits.

The Galectin-9 Signaling Axis: A Complex Network

Galectin-9 exerts its diverse biological functions through interactions with various cell surface
receptors, with the most well-characterized being T-cell immunoglobulin and mucin-domain
containing-3 (TIM-3). The Galectin-9/TIM-3 pathway plays a crucial role in regulating immune
responses, including T-cell apoptosis and the modulation of cytokine production.[5][6][7]
Beyond TIM-3, Galectin-9 can also interact with other molecules such as CD44, protein
disulfide isomerase (PDI), and IgE, leading to a wide array of cellular effects.
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Caption: An overview of the major signaling interactions of extracellular Galectin-9 with its
receptors.
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Conclusion

The selection of a Galectin-9 ELISA kit should be guided by the specific requirements of the
research, including the required sensitivity, the sample type being analyzed, and the
importance of distinguishing between intact and degraded forms of the protein. While
manufacturers' data provides a useful baseline, the independent finding regarding the R&D
Systems Kkit's reactivity highlights the importance of critical evaluation and, where possible,
independent validation of an ELISA kit's performance in the specific context of your research.
This guide serves as a starting point to aid in this critical decision-making process, empowering
researchers to generate accurate and reliable data in the study of Galectin-9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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